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Compound of Interest

Compound Name: 2,5-Dibromoanisole

Cat. No.: B1590765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 2,5-
Dibromoanisole
2,5-Dibromoanisole (CAS No. 95970-08-4) is a halogenated aromatic ether. Its structure,

featuring a methoxy group and two bromine atoms on a benzene ring, makes it a valuable

intermediate in organic and pharmaceutical synthesis.[1] The precise positioning of the bromine

atoms allows for regioselective functionalization, enabling the construction of complex

molecular architectures. Understanding its fundamental physical properties, such as melting

and boiling points, is not merely an academic exercise; it is a critical prerequisite for its safe

handling, purification, and application in multi-step synthetic pathways. This guide provides a

detailed examination of these properties, grounded in established experimental methodologies

and data from reliable chemical sources.

Core Physical and Chemical Properties
The physical state and thermal transition points of a compound dictate the conditions required

for storage, reaction, and purification. For 2,5-Dibromoanisole, the available data points to a

substance that is either a low-melting solid or a liquid at ambient temperatures.
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The following table summarizes the key physical properties reported for 2,5-Dibromoanisole.

It is crucial to note the variations in reported values, which can stem from different experimental

conditions or sample purities.

Property Reported Value(s) Source(s)

Molecular Formula C₇H₆Br₂O [2][3]

Molecular Weight 265.93 g/mol [2][3]

Appearance
Off-white to yellow liquid

crystalline
[1][3]

Melting Point Not Available (N/A) [2]

Boiling Point
252.043 °C at 760 mmHg257-

261 °C
[2][4]

Density
1.824 g/cm³1.823 g/cm³

(Predicted)
[2][4]

In-Depth Analysis
Melting Point: The designation of 2,5-Dibromoanisole as a "liquid crystalline" substance[1]

[3] and the lack of a specific melting point in several databases[2] suggest its melting point is

close to or below standard room temperature. This has practical implications for storage, as

it may exist in a semi-solid or liquid state. The purity of the substance is a critical

determinant; impurities invariably lead to a depression of the melting point and a broadening

of the melting range.[5] For context, its isomers, 3,5-Dibromoanisole and 2,4-

Dibromoanisole, are solids at room temperature with reported melting points of 34-38 °C and

61-63 °C, respectively.[6]

Boiling Point: The boiling point is a more consistently reported property. Values cluster

around 252-261 °C at standard atmospheric pressure (760 mmHg).[2][4] This high boiling

point is expected for a molecule of its mass and polarity. When performing distillations, it is

essential to account for atmospheric pressure, as a reduction in pressure will lead to a

corresponding decrease in the boiling point.[5] This principle is the foundation of vacuum

distillation, a technique often employed for high-boiling compounds to prevent thermal

decomposition.
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Experimental Determination of Physical Properties
Accurate determination of melting and boiling points is fundamental to compound

characterization and purity assessment. The methodologies described below are standard in

organic chemistry laboratories.

Protocol 1: Melting Point Determination (Capillary
Method)
The melting point is determined as a range, from the temperature at which the first drop of

liquid appears (T₁) to the temperature at which the last crystal melts (T₂).[5] A narrow range

(typically 0.5-1 °C) is indicative of a pure compound.

Methodology:

Sample Preparation: If the sample is solid, place a small amount on a clean, dry surface and

crush it into a fine powder. This ensures uniform heat distribution.

Capillary Tube Loading: Push the open end of a capillary tube into the powder, trapping a

small amount of the sample. Tap the sealed end of the tube gently on a hard surface to pack

the sample down. The packed sample height should be no more than 1-2 mm to ensure

even heating.[5][7]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus (e.g., a Mel-Temp).

Heating and Observation:

Heat the sample rapidly to obtain an approximate melting point. Allow the apparatus to

cool.

In the second run, heat rapidly until the temperature is about 15-20 °C below the

approximate melting point.

Reduce the heating rate to 1-2 °C per minute. A slow heating rate is critical for an accurate

measurement, allowing the temperature of the sample and the thermometer to equilibrate.
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Data Recording: Record T₁ (first liquid drop) and T₂ (all solid disappears). The melting point

is reported as the range T₁ - T₂.

Protocol 2: Boiling Point Determination (Microscale
Method)
This method is suitable for small quantities of liquid and relies on observing the temperature at

which the liquid's vapor pressure equals the surrounding atmospheric pressure.

Methodology:

Apparatus Setup: Add 2-3 mL of the liquid 2,5-Dibromoanisole to a small test tube. Attach

this test tube to a thermometer using a rubber band or thread.

Inverted Capillary: Place a capillary tube, sealed at one end, into the test tube with the open

end down.

Heating: Suspend the assembly in a heating bath (e.g., a beaker with mineral oil). The oil

bath ensures uniform temperature distribution and prevents rapid temperature fluctuations.

[8]

Observation: Heat the bath slowly. As the temperature rises, air trapped in the capillary tube

will bubble out. When the boiling point is reached, a continuous and rapid stream of bubbles

will emerge from the capillary tube.

Data Recording: Note the temperature at which this rapid stream of bubbles is observed. To

confirm, you may remove the heat source slightly; the boiling point is the temperature at

which the bubbling ceases and the liquid just begins to re-enter the capillary tube.

Workflow Visualization
The following diagram illustrates the logical workflow for the characterization of a chemical

sample's physical properties.
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Caption: Workflow for determining the melting and boiling points.
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Conclusion: Practical Application of Physical Data
The characterization of 2,5-Dibromoanisole's physical properties is a foundational step for its

effective use in research and development. A boiling point of approximately 252-261 °C informs

purification strategies like distillation, while the understanding that it may be a low-melting solid

or liquid is crucial for its proper handling and storage. By adhering to rigorous experimental

protocols, researchers can ensure the quality and purity of their materials, which is paramount

for achieving reliable and reproducible results in synthetic chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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